Cas no 299937-34-1 ([1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-)

• Product Name: [1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-
• CAS No: 299937-34-1
• MF: C₂₀H₁₁BrClN₃
• MW: 408.678442239761
• CID: 3932641
• PubChem ID: 2772317
• Update Time: 2025-04-22

[1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-4',6'-dicarbonitrile, 5'-amino-4-bromo-4''-chloro-
• BBL002528
• STK027908
• VS-01101
• 299937-34-1
• 2-amino-4-(4-bromophenyl)-6-(4-chlorophenyl)benzene-1,3-dicarbonitrile
• 5'-amino-4-bromo-4''-chloro-1,1':3',1''-terphenyl-4',6'-dicarbonitrile
• 3-amino-5-(4-bromophenyl)-4'-chloro-[1,1'-biphenyl]-2,4-dicarbonitrile
• NCGC00340893-01
• AB01332633-02
• 5'-Amino-4-bromo-4''-chloro-[1,1':3',1''-terphenyl]-4',6'-dicarbonitrile
• AKOS005380616

• Inchi： 1S/C20H11BrClN3/c21-14-5-1-12(2-6-14)16-9-17(13-3-7-15(22)8-4-13)19(11-24)20(25)18(16)10-23/h1-9H,25H2
• InChI Key： FVZBEZCHYSWNLB-UHFFFAOYSA-N
• SMILES： C1(C2=C(C#N)C(N)=C(C#N)C(C3=CC=C(Cl)C=C3)=C2)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 406.98249Da
• Monoisotopic Mass: 406.98249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 73.6Ų